![molecular formula C16H20N2O3 B2774101 N-(4-morpholinobut-2-yn-1-yl)-2-phenoxyacetamide CAS No. 1396750-38-1](/img/structure/B2774101.png)
N-(4-morpholinobut-2-yn-1-yl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-morpholinobut-2-yn-1-yl)-2-phenoxyacetamide, also known as MPA-NB, is a synthetic compound that belongs to the family of phenylacetamides. It was first synthesized in 2003 by a group of researchers led by David E. Nichols at Purdue University. Since then, MPA-NB has gained significant attention in the scientific community due to its potential applications in various fields, including neuroscience and medicinal chemistry.
Scientific Research Applications
DNA and Protein Binding
One study synthesized derivatives of paracetamol, including compounds with morpholine groups, and investigated their DNA and protein (BSA) binding abilities. The compounds showed potential for intercalating with DNA and strong binding with BSA, suggesting applications in biochemistry and drug design (Raj, 2020).
Pharmacological Characterizations
Research into new psychoactive substances (NPS) included the synthesis and pharmacological characterization of morpholine analogues, such as 3-MeO-PCMo, for potential dissociative effects. This work provides insights into the design and analysis of novel pharmacological agents (Colestock et al., 2018).
Histamine H3 Receptor Antagonists
A series of compounds were developed as histamine H3 receptor antagonists, including morpholine derivatives, demonstrating potent in vitro and in vivo activities. This research suggests applications in treating sleep disorders and other conditions related to histamine activity (Nirogi et al., 2019).
Antifungal Agents
Morpholin-3-yl-acetamide derivatives were identified as broad-spectrum antifungal agents effective against Candida and Aspergillus species. Optimization led to compounds with improved plasma stability while maintaining antifungal activity, indicating potential for therapeutic applications (Bardiot et al., 2015).
Photodynamic Therapy
Phthalocyanine derivatives possessing 2-(morpholin-4-yl)ethoxy groups were synthesized and evaluated as agents for photodynamic therapy. Their potential for cancer treatment was demonstrated in vitro, with significant cell line-specific cytotoxicity observed under light irradiation (Kucińska et al., 2015).
Antimicrobial Study
A study on 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamides showcased their antimicrobial activity. The synthesized compounds displayed superior in vitro activity compared to standard drugs against selected fungal and bacterial strains, suggesting their use in antimicrobial therapies (Jayadevappa et al., 2012).
Morpholine as a Privileged Structure
Morpholine is highlighted as a privileged structure in medicinal chemistry, featuring in numerous drugs and bioactive molecules due to its advantageous properties and biological activities. This review justifies the significance of morpholine in drug design, underscoring its versatile applications across various therapeutic areas (Kourounakis et al., 2020).
Properties
IUPAC Name |
N-(4-morpholin-4-ylbut-2-ynyl)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c19-16(14-21-15-6-2-1-3-7-15)17-8-4-5-9-18-10-12-20-13-11-18/h1-3,6-7H,8-14H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXLIEXWDMJBWNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC#CCNC(=O)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.